Cas no 39190-95-9 (N-Propylcyclopentanamine)

N-Propylcyclopentanamine is a cyclic amine compound characterized by a cyclopentane ring substituted with an n-propylamine group. This structure imparts unique reactivity and potential applications in organic synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its cyclic framework enhances steric and electronic properties, making it useful for modulating molecular interactions. The n-propyl chain offers flexibility in functionalization, enabling further derivatization. The compound is typically handled under controlled conditions due to its amine functionality, requiring appropriate storage and handling protocols. Its purity and stability are critical for consistent performance in synthetic applications. Further research may explore its utility in catalysis or bioactive molecule development.
N-Propylcyclopentanamine structure
N-Propylcyclopentanamine structure
Product Name:N-Propylcyclopentanamine
CAS No:39190-95-9
MF:C8H17N
MW:127.22728228569
MDL:MFCD08691712
CID:1079471
PubChem ID:12487536
Update Time:2025-06-09

N-Propylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • N-Propylcyclopentanamine
    • N-Cyclopentyl-N-propylamine
    • cyclopentylpropylamine
    • N-propylcyclopentylamine
    • EN300-32192
    • SCHEMBL193153
    • OPZNSPHUHIXVGR-UHFFFAOYSA-N
    • Z1076533152
    • STL069459
    • cycloamyl-n-propyl-amine
    • AKOS000170630
    • 39190-95-9
    • AB01218014-03
    • CHEMBRDG-BB 4024874
    • MFCD08691712
    • NCGC00325797-01
    • DTXSID70500087
    • MDL: MFCD08691712
    • Inchi: 1S/C8H17N/c1-2-7-9-8-5-3-4-6-8/h8-9H,2-7H2,1H3
    • InChI Key: OPZNSPHUHIXVGR-UHFFFAOYSA-N
    • SMILES: N(CCC)C1CCCC1

Computed Properties

  • Exact Mass: 127.13600
  • Monoisotopic Mass: 127.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 65
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 2.31950

N-Propylcyclopentanamine Security Information

  • HazardClass:IRRITANT

N-Propylcyclopentanamine Pricemore >>

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